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Compound of Interest

Compound Name: 3-Methyl-2,4-pentanedione

Cat. No.: B1204033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and other key physical

properties of 3-Methyl-2,4-pentanedione (CAS No. 815-57-6). The information is compiled

from various scientific sources to support research, development, and quality control activities.

Quantitative Data Summary
The physical properties of 3-Methyl-2,4-pentanedione are summarized in the table below for

easy reference and comparison. These values are critical for designing experimental setups,

purification processes, and for the overall characterization of the compound.
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Property Value Conditions

Boiling Point 172-174 °C 760 mmHg[1][2][3][4]

80-81 °C 20 mmHg[2]

Density 0.981 g/mL 25 °C[1][2]

Refractive Index (n_D) 1.442 20 °C[2][4]

Molecular Formula C₆H₁₀O₂

Molecular Weight 114.14 g/mol [5]

Flash Point 57 °C Closed Cup[2]

Tautomeric Nature
Exists as a mixture of keto and

enol tautomers[6]

Experimental Context and Protocols
While a specific, detailed experimental protocol for the boiling point determination of 3-Methyl-
2,4-pentanedione is not extensively documented in publicly available literature, its synthesis

and purification have been described, providing context for the measurement. A common

method for obtaining 3-Methyl-2,4-pentanedione is through the alkylation of 2,4-

pentanedione.[6]

A reported synthesis of 3-methylpentane-2,4-dione involved the reaction of pentane-2,4-dione

with methyl iodide in the presence of potassium carbonate in acetone.[7] After refluxing,

filtration, and removal of the solvent, the resulting crude product was purified by distillation.[7]

The boiling point of the collected fraction was recorded as 170–172°C at 760 mmHg.[7]

Based on general laboratory practices for determining the boiling point of organic liquids, the

following adapted protocol using the Thiele tube method is provided. This method is suitable for

small sample volumes.[8]

Adapted Experimental Protocol: Boiling Point
Determination via Thiele Tube
Apparatus:
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Thiele tube

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube or fusion tube

Rubber band or wire for attaching the test tube to the thermometer

Heating mantle or Bunsen burner

Heat transfer fluid (e.g., mineral oil)

Stand and clamps

Procedure:

Sample Preparation: Fill the small test tube to a depth of approximately 1-2 cm with 3-
Methyl-2,4-pentanedione.

Capillary Tube Insertion: Place a capillary tube, with the sealed end pointing upwards, into

the test tube containing the sample.

Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bottom

of the test tube should be level with the thermometer bulb.

Thiele Tube Setup: Clamp the Thiele tube to a stand and fill it with a suitable heat transfer

fluid (e.g., mineral oil) to a level just above the side arm.

Immersion: Immerse the thermometer and the attached test tube into the oil bath of the

Thiele tube, ensuring that the sample is below the oil level.

Heating: Gently heat the side arm of the Thiele tube with a heating mantle or a small flame

from a Bunsen burner. The design of the Thiele tube will ensure uniform heating of the oil

bath through convection.
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Observation: As the temperature rises, a slow stream of bubbles will emerge from the open

end of the capillary tube. Continue gentle heating until a steady and rapid stream of bubbles

is observed.

Boiling Point Determination: Turn off the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[8]

Recording: Record the temperature at this point. It is also advisable to record the

atmospheric pressure at the time of the experiment.

Factors Influencing Boiling Point
The boiling point of a chemical compound is a fundamental physical property that is influenced

by several key factors. Understanding these relationships is crucial for predicting and

explaining the behavior of molecules.
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Boiling Point

Intermolecular Forces
(Van der Waals, Dipole-Dipole) Stronger forces increase BP

Molecular Weight Higher MW generally leads to stronger forces

Molecular Branching

Increased branching decreases surface area,
weakening Van der Waals forces

External Pressure

Higher pressure increases BP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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